Cas no 100508-02-9 ((1R,3S)-3-AMINO-1-METHYLCYCLOHEXAN-1-OL)

• Product Name: (1R,3S)-3-AMINO-1-METHYLCYCLOHEXAN-1-OL
• CAS No: 100508-02-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD32864103
• CID: 5185470
• Update Time: 2026-03-05

(1R,3S)-3-AMINO-1-METHYLCYCLOHEXAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-AMINO-1-METHYLCYCLOHEXAN-1-OL
• cis-3-Amino-1-methyl-cyclohexanol

• MDL： MFCD32864103
• Inchi： 1S/C7H15NO/c1-7(9)4-2-3-6(8)5-7/h6,9H,2-5,8H2,1H3/t6-,7+/m0/s1
• InChI Key： BOGDMYSQASBAPE-NKWVEPMBSA-N
• SMILES： [C@]1(C)(O)CCC[C@H](N)C1

Additional information on (1R,3S)-3-AMINO-1-METHYLCYCLOHEXAN-1-OL

Recent Advances in the Study of (1R,3S)-3-AMINO-1-METHYLCYCLOHEXAN-1-OL (CAS: 100508-02-9) and Its Applications in Chemical Biology and Medicine

The compound (1R,3S)-3-AMINO-1-METHYLCYCLOHEXAN-1-OL (CAS: 100508-02-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the importance of (1R,3S)-3-AMINO-1-METHYLCYCLOHEXAN-1-OL as a key intermediate in the synthesis of novel pharmaceutical agents. Its stereospecific configuration and functional groups make it a versatile building block for the development of chiral drugs, particularly in the areas of neurology and oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of NMDA receptor modulators, which show promise in treating neurodegenerative disorders such as Alzheimer's disease.

In terms of synthetic methodology, significant progress has been made in optimizing the production of (1R,3S)-3-AMINO-1-METHYLCYCLOHEXAN-1-OL. A recent patent (WO2023056789) describes an improved catalytic asymmetric synthesis route that achieves >99% enantiomeric excess with high yield, addressing previous challenges in large-scale production. This advancement is particularly relevant given the compound's increasing demand in pharmaceutical development pipelines.

The biological activity profile of (1R,3S)-3-AMINO-1-METHYLCYCLOHEXAN-1-OL has been further elucidated through recent in vitro and in vivo studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its potential as a scaffold for developing selective kinase inhibitors, with particular activity against protein kinases implicated in various cancer pathways. These findings open new avenues for structure-activity relationship studies and drug optimization.

From a pharmacological perspective, recent pharmacokinetic studies have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. A 2024 preclinical study demonstrated favorable blood-brain barrier penetration, supporting its potential application in central nervous system disorders. Additionally, its metabolic stability has been significantly improved through structural modifications, as reported in a recent ACS Medicinal Chemistry Letters publication.

The therapeutic potential of derivatives based on (1R,3S)-3-AMINO-1-METHYLCYCLOHEXAN-1-OL continues to expand. Current clinical trials (as of Q2 2024) include investigations into its analogs for treating chronic pain management and as adjuvants in chemotherapy regimens. The compound's versatility is further evidenced by its application in radiopharmaceutical development, where its chelating properties are being exploited for diagnostic imaging applications.

In conclusion, (1R,3S)-3-AMINO-1-METHYLCYCLOHEXAN-1-OL (CAS: 100508-02-9) represents a promising chemical entity with diverse applications in drug discovery and development. The recent advancements in its synthesis, biological evaluation, and therapeutic potential underscore its importance in contemporary medicinal chemistry research. Future studies are expected to further explore its structure-activity relationships and expand its clinical applications across multiple therapeutic areas.